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Application Notes and Protocols for Fitusiran
For Researchers, Scientists, and Drug Development Professionals

Introduction
Fitusiran is a small interfering RNA (siRNA) therapeutic designed to lower antithrombin (AT)

levels, thereby promoting thrombin generation and rebalancing hemostasis in individuals with

hemophilia A or B.[1][2][3] As an RNA-based therapeutic, proper storage and handling are

critical to maintain its stability and efficacy. These application notes provide detailed guidelines

and protocols for the laboratory storage and handling of Fitusiran.

Mechanism of Action
Fitusiran is conjugated to N-acetylgalactosamine (GalNAc), which facilitates its targeted

delivery to hepatocytes via the asialoglycoprotein receptor.[2][3] Once inside the hepatocyte,

Fitusiran utilizes the RNA interference (RNAi) pathway. The siRNA unwinds and the antisense

strand is incorporated into the RNA-induced silencing complex (RISC). This complex then

binds to the messenger RNA (mRNA) of antithrombin, leading to its cleavage and degradation.

[2][4] The subsequent reduction in antithrombin synthesis results in increased thrombin

generation, which helps to form a stable blood clot.[2][4][5]
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Caption: Fitusiran's mechanism of action, from hepatocyte uptake to reduced antithrombin

synthesis and increased thrombin generation.

Storage and Stability
Proper storage of Fitusiran is crucial to prevent degradation, particularly from ribonucleases

(RNases).[6] The following table summarizes the recommended storage conditions for different

formulations of Fitusiran.
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Formulation
Storage
Condition

Temperature Duration Notes

50 mg Prefilled

Pen
Refrigerated

2°C to 8°C (36°F

to 46°F)

Until expiration

date

Store in the

original carton to

protect from light.

[7]

Room

Temperature

15°C to 30°C

(59°F to 86°F)

Single period up

to 3 months

Do not return to

the refrigerator

after storage at

room

temperature.

Discard after 3

months or at the

expiration date,

whichever comes

first.[7][8]

20 mg Vial
Refrigerated or

Room Temp

2°C to 8°C (36°F

to 46°F) or 15°C

to 30°C (59°F to

86°F)

Until expiration

date

Store in the

original carton to

protect from light.

Do not return to

the refrigerator

after storage at

room

temperature.[7]

[9]

In Solvent Frozen -20°C 1 month

Sealed storage,

away from

moisture.[10]

Deep Freeze -80°C 6 months

Sealed storage,

away from

moisture.[10]

General Storage Precautions:
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Do not shake Fitusiran at any time.[7]

Do not freeze, heat, or expose to direct sunlight.[9]

Keep the container tightly sealed in a cool, well-ventilated area.[10]
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Receive Fitusiran Shipment

Check Temperature on Arrival

Store at 2-8°C
(Prefilled Pen & Vial)

Temp OK

Use or Discard

Temp out of range

Store Pen at 15-30°C
(Max 3 Months)

Pen moved to RT

Use Protect from LightDo Not ShakeDo Not Freeze

Store at 15-30°C
(Vial)

Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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